Cas no 756900-91-1 (1,2-Benzenediol, 3-(2-quinolinyl)-)
756900-91-1 structure
Product Name:1,2-Benzenediol, 3-(2-quinolinyl)-
CAS No:756900-91-1
MF:C15H11NO2
MW:237.253343820572
CID:539137
PubChem ID:135409929
Update Time:2025-04-19
1,2-Benzenediol, 3-(2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 3-(2-quinolinyl)-
- 2-hydroxy-6-(1H-quinolin-2-ylidene)cyclohexa-2,4-dien-1-one
- DTXSID70710240
- 2-Hydroxy-6-(quinolin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one
- 3-(QUINOLIN-2-YL)BENZENE-1,2-DIOL
- 756900-91-1
-
- Inchi: 1S/C15H11NO2/c17-14-7-3-5-11(15(14)18)13-9-8-10-4-1-2-6-12(10)16-13/h1-9,17-18H
- InChI Key: ICCXBEIMPOMWON-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C1C=CC2C=CC=CC=2N=1)O
Computed Properties
- Exact Mass: 237.07903
- Monoisotopic Mass: 237.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 49.3A^2
- XLogP3: 3.2
Experimental Properties
- PSA: 53.35
1,2-Benzenediol, 3-(2-quinolinyl)- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
756900-91-1 (1,2-Benzenediol, 3-(2-quinolinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent